(5E)-4-hydroxy-5-(hydroxyimino)-2,7-dimethyl-5H-pyrano[2,3-b]pyridin-8-ium-8-olate
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Description
(5E)-4-hydroxy-5-(hydroxyimino)-2,7-dimethyl-5H-pyrano[2,3-b]pyridin-8-ium-8-olate is a useful research compound. Its molecular formula is C10H10N2O4 and its molecular weight is 222.2. The purity is usually 95%.
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Scientific Research Applications
Multi-Component Reactions for Heterocyclic Compound Synthesis
Heterocyclic compounds, including pyrano[2,3-b]pyridine derivatives, have been synthesized through multi-component reactions, offering a wide range of industrial, biological, and medicinal properties. For example, a study by Ryzhkova et al. (2023) explored the synthesis of a chromeno[2,3-b]pyridine derivative with good yield, highlighting the importance of these compounds in various applications, including drug design and material science (Ryzhkova et al., 2023).
Enzymatic Oxyfunctionalization for Chemical Synthesis
The enzymatic oxyfunctionalization of pyridine derivatives has been identified as a promising method for preparing hydroxylated pyridines. This approach, utilizing whole cells of Burkholderia sp., offers an attractive strategy for the synthesis of biologically active substances and polymers with unique physical properties, as described by Stankevičiūtė et al. (2016) (Stankevičiūtė et al., 2016).
Advanced Polymer Synthesis
Research by Wang et al. (2006) on the synthesis of novel polyimides derived from pyridine-containing aromatic dianhydride demonstrates the application of pyridine derivatives in creating materials with excellent thermal stability and mechanical properties. This study showcases the role of these compounds in developing high-performance polymers (Wang et al., 2006).
Antioxidant Properties and Chemical Reactivity
The synthesis and study of pyridinols, as detailed by Wijtmans et al. (2004), provide evidence of the significant antioxidant properties of these compounds. Such studies are crucial in the development of new antioxidants for medical and industrial applications (Wijtmans et al., 2004).
Supramolecular Chemistry and Crystal Engineering
Wang et al. (2014) explored the formation of novel crystals through hydrogen bonds and weak intermolecular interactions involving pyridine derivatives. This research highlights the importance of these compounds in crystal engineering and the design of molecular solids with specific properties (Wang et al., 2014).
Properties
IUPAC Name |
(5E)-8-hydroxy-5-hydroxyimino-2,7-dimethylpyrano[2,3-b]pyridin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O4/c1-5-3-7(11-14)9-8(13)4-6(2)16-10(9)12(5)15/h3-4,14-15H,1-2H3/b11-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YICHNBUJOKUWAW-YRNVUSSQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO)C2=C(N1O)OC(=CC2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C/C(=N\O)/C2=C(N1O)OC(=CC2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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